Cas no 400877-69-2 (Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate)

Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate structure
400877-69-2 structure
Product Name:Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
CAS No:400877-69-2
MF:C11H10N2O2S2
MW:266.339299678802
CID:3052256
PubChem ID:866382
Update Time:2025-04-21

Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydrothiazole-5-carboxylate
    • 4-amino-3-phenyl-2-thioxo-4-thiazoline-5-carboxylic acid methyl ester
    • BDBM34469
    • methyl 4-amino-3-phenyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate
    • STK814347
    • 5-Thiazolecarboxylic acid, 4-amino-2,3-dihydro-3-phenyl-2-thioxo-, methyl ester
    • methyl 4-azanyl-3-phenyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
    • METHYL 4-AMINO-3-PHENYL-2-SULFANYLIDENE-2,3-DIHYDRO-1,3-THIAZOLE-5-CARBOXYLATE
    • ChemDiv2_008034
    • 4-amino-3-phenyl-2-sulfanylidene-5-thiazolecarboxylic acid methyl ester
    • DTXCID301596558
    • methyl 4-amino-3-phenyl-2-sulfanylidene-1,3-thiazole-5-carboxylate
    • EU-0061673
    • MLS000063383
    • CHEBI:112310
    • 645-710-7
    • CHEMBL1369010
    • IDI1_006749
    • Methyl 4-amino-2,3-dihydro-3-phenyl-2-thioxo-5-thiazolecarboxylate
    • Q27192414
    • SMR000072613
    • cid_866382
    • DTXSID301165113
    • 400877-69-2
    • HMS1391N04
    • CCG-199255
    • AKOS001576825
    • HMS2454H12
    • Inchi: 1S/C11H10N2O2S2/c1-15-10(14)8-9(12)13(11(16)17-8)7-5-3-2-4-6-7/h2-6H,12H2,1H3
    • InChI Key: TVSSQEDFFUGSOL-UHFFFAOYSA-N
    • SMILES: S1C(N(C2C=CC=CC=2)C(=C1C(=O)OC)N)=S

Computed Properties

  • Exact Mass: 266.01836991Da
  • Monoisotopic Mass: 266.01836991Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 113Ų
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